Cas no 1806528-88-0 (3-Methyl-5-nitro-2,4,6-trifluoropyridine)

• Product Name: 3-Methyl-5-nitro-2,4,6-trifluoropyridine
• CAS No: 1806528-88-0
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• CID: 4908280
• Update Time: 2025-10-29

3-Methyl-5-nitro-2,4,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-nitro-2,4,6-trifluoropyridine

• Inchi： 1S/C6H3F3N2O2/c1-2-3(7)4(11(12)13)6(9)10-5(2)8/h1H3
• InChI Key： LELHRDCGYBDCNB-UHFFFAOYSA-N
• SMILES： FC1C(=C(N=C(C=1C)F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 3-Methyl-5-nitro-2,4,6-trifluoropyridine

Comprehensive Overview of 3-Methyl-5-nitro-2,4,6-trifluoropyridine (CAS No. 1806528-88-0)

3-Methyl-5-nitro-2,4,6-trifluoropyridine (CAS No. 1806528-88-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of nitro-substituted trifluoropyridines, which are widely recognized for their electron-withdrawing characteristics and versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-Methyl-5-nitro-2,4,6-trifluoropyridine" or "applications of fluorinated pyridines," reflecting the growing demand for specialized intermediates in drug discovery and material science.

The molecular structure of 3-Methyl-5-nitro-2,4,6-trifluoropyridine features a pyridine ring substituted with three fluorine atoms, a nitro group, and a methyl group, making it a valuable building block for designing bioactive molecules. Its CAS No. 1806528-88-0 is often referenced in patent literature and academic journals, particularly in studies exploring heterocyclic compound optimization. Recent trends in organic chemistry highlight the importance of fluorinated compounds like this one, as they enhance metabolic stability and bioavailability in drug candidates—a topic frequently queried in search engines under terms such as "role of fluorine in medicinal chemistry."

In the context of green chemistry and sustainable synthesis, 3-Methyl-5-nitro-2,4,6-trifluoropyridine has been investigated for its potential in catalytic transformations. Queries like "eco-friendly synthesis of nitrofluoropyridines" align with the industry's shift toward minimizing environmental impact. The compound's reactivity profile allows for selective modifications, enabling the development of novel crop protection agents or pharmaceutical intermediates, addressing global challenges such as food security and disease treatment.

Analytical characterization of CAS No. 1806528-88-0 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, which are critical for quality control in industrial applications. Searches related to "spectroscopic data for trifluoropyridine derivatives" underscore the need for reliable reference materials in R&D. Furthermore, the compound's thermal stability and solubility properties make it a candidate for high-performance material design, a niche yet rapidly growing field.

As the demand for tailor-made fluorinated compounds rises, 3-Methyl-5-nitro-2,4,6-trifluoropyridine exemplifies the intersection of innovation and practicality. Its relevance extends to bioconjugation chemistry and PET tracer development, areas frequently explored in oncology and neurology research. By addressing common search queries such as "fluoropyridines in imaging agents," this overview bridges the gap between academic knowledge and industrial application, ensuring its SEO-friendly yet scientifically rigorous presentation.